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Compound of Interest

Compound Name: Oxolinic Acid-d5

Cat. No.: B563869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Oxolinic Acid-d5, a

critical analytical tool for researchers, scientists, and professionals in drug development. This

document details its commercial availability, applications, and the technical protocols for its

use, with a focus on quantitative analysis.

Introduction to Oxolinic Acid-d5
Oxolinic Acid-d5 is the deuterium-labeled analogue of Oxolinic Acid, a synthetic quinolone

antibiotic. Due to its isotopic purity, Oxolinic Acid-d5 serves as an ideal internal standard for

the accurate quantification of Oxolinic Acid in various biological and environmental matrices.[1]

Its use in analytical methods, particularly those employing mass spectrometry, significantly

improves the precision and reliability of results by correcting for variations during sample

preparation and analysis.

The parent compound, Oxolinic Acid, functions by inhibiting bacterial DNA gyrase

(topoisomerase II), an enzyme essential for DNA replication, transcription, and repair. This

mechanism of action makes it effective against a range of Gram-negative and some Gram-

positive bacteria. Consequently, Oxolinic Acid is utilized in veterinary medicine to treat bacterial

infections in animals, including fish in aquaculture. The presence of its residues in food

products is a regulatory concern, necessitating sensitive and accurate analytical methods for its

detection and quantification, a role for which Oxolinic Acid-d5 is perfectly suited.
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Commercial Availability
Oxolinic Acid-d5 is available from several specialized chemical suppliers that provide

reference standards for research and analytical purposes. The table below summarizes the

offerings from various commercial vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Availability/
Notes

Veeprho
Oxolinic Acid-

D5

1189890-98-

9
C₁₃H₆D₅NO₅ 266.26

Impurity

reference

standard.[1]

Clearsynth
Oxolinic Acid-

d5

1189890-98-

9
C₁₃H₆D₅NO₅ 266.26

Available in 1

mg, 5 mg, 10

mg, 25 mg,

50 mg

quantities.

Purity by

HPLC: ≥90%.

[2]

Simson

Pharma

Limited

Oxolinic Acid-

D5

1189890-98-

9
C₁₃H₆D₅NO₅ 266.26

Available for

custom

synthesis and

accompanied

by a

Certificate of

Analysis.[3]

[4]

Santa Cruz

Biotechnolog

y

Oxolinic Acid-

d5

14698-29-4

(unlabeled)
C₁₃H₆D₅NO₅ 266.26

Biochemical

for

proteomics

research.[5]

MedChemEx

press

Oxolinic acid-

d5

1189890-98-

9
C₁₃H₆D₅NO₅ 266.26

Available as

a stable

isotope for

research use.

[6]

Nordic Biosite Oxolinic acid-

d5

1189890-98-

9

C₁₃H₆D₅NO₅ 266.26 Distributor for

MedChemEx

press;
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available in 1

mg size.[7]

LGC

Standards

Oxolinic acid-

(ethyl-d5)

1189890-98-

9
C₁₃H₆D₅NO₅ 266.26

VETRANAL®

analytical

standard.[8]

HPC

Standards

Inc.

D5-Oxolinic

acid

1189890-98-

9
C₁₃H₆D₅NO₅ 266.26

Analytical

reference

standards.[9]

Pharmaffiliate

s

Oxolinic Acid-

d5

1189890-98-

9
C₁₃H₆D₅NO₅ 266.26

Reference

standards

supplier.[10]

Mechanism of Action of Oxolinic Acid
The antibacterial activity of Oxolinic Acid stems from its ability to inhibit bacterial DNA gyrase.

This enzyme is crucial for introducing negative supercoils into the bacterial DNA, a process

necessary for DNA replication and transcription. Oxolinic Acid traps the gyrase-DNA complex in

a state where the DNA is cleaved, preventing the subsequent re-ligation step. This leads to the

accumulation of double-strand DNA breaks, ultimately resulting in bacterial cell death. The

following diagram illustrates this inhibitory pathway.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

1. Homogenize Fish Tissue

2. Weigh 1g of Sample

3. Spike with
Oxolinic Acid-d5 (IS)

4. Extract with Acidified
Acetonitrile

5. Centrifuge

6. Evaporate Supernatant

7. Reconstitute and Defat
(Hexane/Methanol/Water)

8. Centrifuge

9. Collect Aqueous Layer
for Analysis

10. Inject Sample into
LC-MS/MS

11. Chromatographic
Separation (C18)

12. Mass Spectrometric
Detection (MRM)

13. Peak Integration

14. Construct Calibration
Curve

15. Quantify Oxolinic Acid
Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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